(2R,3S)-trans-epsilon-viniferin

• Molecular Formula: C28H22O6
• Molecular Weight: 454.5 g/mol
• IUPAC Name: 5-[(2R,3S)-6-hydroxy-2-(4-hydroxyphenyl)-4-[(E)-2-(4-hydroxyphenyl)ethenyl]-2,3-dihydro-1-benzofuran-3-yl]benzene-1,3-diol
• InChI: InChI=1S/C28H22O6/c29-20-7-2-16(3-8-20)1-4-18-11-24(33)15-25-26(18)27(19-12-22(31)14-23(32)13-19)28(34-25)17-5-9-21(30)10-6-17/h1-15,27-33H/b4-1+/t27-,28-/m0/s1
• InChI Key: FQWLMRXWKZGLFI-PAKBJIOWSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C2=C3[C@@H]([C@@H](OC3=CC(=C2)O)C4=CC=C(C=C4)O)C5=CC(=CC(=C5)O)O)O
• SMILES: C1=CC(=CC=C1C=CC2=C3C(C(OC3=CC(=C2)O)C4=CC=C(C=C4)O)C5=CC(=CC(=C5)O)O)O
• Pictograms: Environmental Hazard

Description

(2R,3S)-trans-epsilon-viniferin is a stilbenoid that is the (2R,3S)-trans-stereoisomer of epsilon-viniferin, obtained by cyclodimerisation of trans-resveratrol. It is a member of 1-benzofurans, a polyphenol and a stilbenoid. It derives from a trans-resveratrol. It is an enantiomer of a (2S,3R)-trans-epsilon-viniferin.

Scientific Research Applications

• Neurotransmitter Uptake and Monoamine Oxidase Inhibition :

  • (2R,3S)-trans-epsilon-viniferin inhibits the uptake of neurotransmitters noradrenaline and 5-HT (serotonin) and demonstrates monoamine oxidase (MAO) inhibitory activity. This suggests potential value in antidepressant drug development (Yáñez et al., 2006).

• Antioxidant Properties :

  • It exhibits significant antioxidant capacity in both aqueous and nonaqueous media, superior to other stilbene derivatives. This property is crucial for its potential application in protecting against oxidative stress-related damage (Privat et al., 2002).

• Cytochrome P450 Enzyme Inhibition :

  • The compound shows potent inhibitory effects on various human cytochrome P450 enzymes, which are important for drug metabolism. This suggests its potential impact on drug interactions and pharmacokinetics (Piver et al., 2003).

• Effects on Oocyte Maturation and Embryonic Development :

  • (2R,3S)-trans-epsilon-viniferin affects in vitro oocyte maturation and embryonic development, indicating its potential use in reproductive studies and possibly in the treatment of certain reproductive disorders (Jeon et al., 2013).

• Neuroprotective Mechanisms in Parkinson’s Disease :

  • It exhibits neuroprotective effects in a cell model of Parkinson’s disease, possibly through mechanisms involving SIRT3-mediated FOXO3 deacetylation. This suggests its potential application in neurodegenerative disease treatment (Zhang et al., 2020).

• Anti-Apoptotic and Anti-Inflammatory Effects :

  • The compound shows anti-apoptotic and anti-inflammatory properties in a neuron-glia co-culture model of Parkinson’s disease, highlighting its therapeutic potential in neuroinflammation and neurodegeneration (Sergi et al., 2021).

• Antitumor Effects :

  • (2R,3S)-trans-epsilon-viniferin demonstrates antitumor effects on various cell lines, suggesting its potential in cancer research and treatment (Barjot et al., 2007).

• Impact on Alzheimer’s Disease :

  • It decreases amyloid deposits and inflammation in a mouse model of Alzheimer’s disease, indicating its potential as a therapeutic agent for this condition (Caillaud et al., 2019).